Cas no 5490-27-7 (Dihydrostreptomycin sulfate)

• Product Name: Dihydrostreptomycin sulfate
• CAS No: 5490-27-7
• MF: C₄₂H₈₈N₁₄O₃₆S₃
• MW: 1461.41532897949
• MDL: MFCD31747061
• CID: 45960
• PubChem ID: 21653
• Update Time: 2025-05-24

Dihydrostreptomycin sulfate Chemical and Physical Properties

Names and Identifiers

• Dihydrostreptomycin Sulphate
• Dihydrostreptomycin sesqui-Sulfate
• Dihydrostreptomycin sesquisulfate
• Dihydrostreptomycin sulfate
• DIHYDROSTREPTOMYCIN SULFATE, USP
• Panstreptin
• Didromycin
• Didromycine
• Abiocine
• Dihydrostreptomycin 3/2 sulfate
• Dihydrostreptomycin Sulfate [USP]
• T7D4876IUE
• Dihydrostreptomycin sequisulphate
• Dihydrostreptomycin sulfate (2:3)(salt)
• Dihydrostreptomycin sulfate (USP)
• D-Streptamine, O-2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl-(1-2)-O-5-deoxy-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl-(1-4)-N,N'-bis(aminoiminomethyl)-,
• DIHYDROSTREPTOMYCIN SULFATE (USP MONOGRAPH)
• DIHYDROSTREPTOMYCIN SULFATE [GREEN BOOK]
• Q27289765
• DIHYDROSTREPTOMYCIN SULFATE [USP-RS]
• CAS-5490-27-7
• CHEMBL3188576
• D-Streptamine, O-2-deoxy-2-(methylamino)-.alpha.-L-glucopyranosyl-(1.fwdarw.2)-O-5-deoxy-3-C-(hydroxymethyl)-.alpha.-L-lyxofuranosyl-(1.fwdarw.4)-N,N'-bis(aminoiminomethyl)-, sulfate (2:3) (salt)
• NSC-756739
• Dihydrostreptomyzinsulfat
• UNII-T7D4876IUE
• Pfizer-Strep
• NCGC00094655-01
• Dihydrostreptomycin sulfate(2:3)
• Tox21_111309
• D-Streptamine, O-2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl-(1-2)-O-5-deoxy-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl-(1-4)-N,N'-bis(aminoiminomethyl)-, Sulfate(2:3)(salt)
• DIHYDROSTREPTOMYCIN SULFATE (USP-RS)
• AKOS026750384
• DIHYDROSTREPTOMYCIN SULFATE (MART.)
• DIHYDROSTREPTOMYCIN SESQUISULFATE [MI]
• DTXCID4025824
• Dihydrostreptomycin sulfate, Antibiotic for Culture Media Use Only
• AI3-50133
• DIHYDROSTREPTOMYCIN SULFATE [USP MONOGRAPH]
• NS00076365
• EINECS 226-823-7
• AKOS037515800
• C42H88N14O36S3
• DIHYDROSTREPTOMYCIN SULPHATE (2:3)(SALT)
• D-Streptamine, O-2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl-(1->2)-O-5-deoxy-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl-(1->4)-N1,N3-bis(aminoiminomethyl)-, sulfate (2:3)
• 1,1'-((1R,2R,3S,4R,5R,6S)-4-(((2R,3R,4R,5S)-3-(((2S,3S,4S,5R,6S)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(methylamino)tetrahydro-2H-pyran-2-yl)oxy)-4-hydroxy-4-(hydroxymethyl)-5-methyltetrahydrofuran-2-yl)oxy)-2,5,6-trihydroxycyclohexane-1,3-diyl)diguanidine sesquisulfate
• Sulfate, Dihydrostreptomycin
• D-Streptamine, O-2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl-(1-2)-O-5-deoxy-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl-(1-4)-N,N'-bis(aminoiminomethyl)-, sulfate (2:3) (salt)
• DTXSID6045824
• DIHYDROSTREPTOMYCIN SULFATE [WHO-DD]
• 5490-27-7
• W-105598
• DIHYDROSTREPTOMYCIN SULFATE [MART.]
• 2-[(1R,2R,3S,4R,5R,6S)-3-(diaminomethylideneamino)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl]oxy-2,5,6-trihydroxycyclohexyl]guanidine;sulfuric acid
• D-Streptamine, O-2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl-(1.fwdarw.2)-O-5-deoxy-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl-(1.fwdarw.4)-N,N'-bis(aminoiminomethyl)-, sulfate (2:3) (salt)
• Dihydrostreptomycinium sulfuricum
• D02512
• CZWJCQXZZJHHRH-YCRXJPFRSA-N
• DA-62889

• MDL： MFCD31747061
• Inchi： 1S/2C21H41N7O12.3H2O4S/c2*1-5-21(36,4-30)16(40-17-9(26-2)13(34)10(31)6(3-29)38-17)18(37-5)39-15-8(28-20(24)25)11(32)7(27-19(22)23)12(33)14(15)35;3*1-5(2,3)4/h2*5-18,26,29-36H,3-4H2,1-2H3,(H4,22,23,27)(H4,24,25,28);3*(H2,1,2,3,4)/t2*5-,6-,7+,8-,9-,10-,11+,12-,13-,14+,15+,16-,17-,18-,21+;;;/m00.../s1
• InChI Key： CZWJCQXZZJHHRH-YCRXJPFRSA-N
• SMILES： S(=O)(=O)(O)O.S(=O)(=O)(O)O.S(=O)(=O)(O)O.O([C@H]1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1/N=C(\N)/N)O)/N=C(\N)/N)O)O)[C@H]1[C@@H]([C@@](CO)([C@H](C)O1)O)O[C@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)NC.O([C@H]1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1/N=C(\N)/N)O)/N=C(\N)/N)O)O)[C@H]1[C@@H]([C@@](CO)([C@H](C)O1)O)O[C@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)NC

Computed Properties

• Exact Mass: 1450.44000
• Monoisotopic Mass: 1460.465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 32
• Hydrogen Bond Acceptor Count: 42
• Heavy Atom Count: 95
• Rotatable Bond Count: 18
• Complexity: 993
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• Topological Polar Surface Area: 928

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 954.5°C at 760 mmHg
• Flash Point: 531.1°C
• Solubility: H2O: 50 mg/mL, clear, faintly yellow
• Water Partition Coefficient: Soluble in water
• PSA: 927.35000
• LogP: -9.21650
• Merck: 13,3201
• Specific Rotation: D25 -88.5° (1% soln)
• Solubility: Not determined

Dihydrostreptomycin sulfate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H312-H332-H360
• Warning Statement： P201-P280-P308+P313
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• RTECS：WK2236000
• Hazardous Material Identification：
• TSCA：Yes
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Dihydrostreptomycin sulfate

Comprehensive Overview of Dihydrostreptomycin Sulfate (CAS No. 5490-27-7): Properties, Applications, and Modern Research Insights

Dihydrostreptomycin sulfate (CAS 5490-27-7) is a semi-synthetic aminoglycoside antibiotic derived from streptomycin, widely recognized for its broad-spectrum antibacterial activity. This compound, chemically formulated as (C21H41N7O12)2·3H2SO4, plays a critical role in veterinary and agricultural applications due to its efficacy against Gram-negative and some Gram-positive bacteria. With the rise of antibiotic resistance, researchers are revisiting older antibiotics like dihydrostreptomycin sulfate to explore synergistic combinations and novel delivery mechanisms.

The mechanism of action of dihydrostreptomycin sulfate involves binding to the 30S ribosomal subunit, inhibiting protein synthesis and leading to bacterial cell death. Unlike its parent compound streptomycin, it exhibits reduced ototoxicity while retaining similar antimicrobial potency. Recent studies highlight its potential in treating multidrug-resistant (MDR) infections when combined with β-lactams or other adjuvants. This aligns with current Google Trends data showing increased searches for "antibiotic alternatives" and "veterinary infection control."

In veterinary medicine, dihydrostreptomycin sulfate is frequently used to combat bovine respiratory disease and porcine colibacillosis. Its sulfate salt formulation enhances water solubility, making it suitable for injectable and oral administration. Regulatory agencies like the FDA and EMA have established strict withdrawal periods to prevent residues in animal-derived food products, addressing consumer concerns about "antibiotics in meat" – a trending topic with over 50,000 monthly searches globally.

From a pharmaceutical chemistry perspective, the stability of CAS 5490-27-7 under varying pH and temperature conditions has been extensively studied. Analytical methods such as HPLC-UV and LC-MS/MS are now employed for precise quantification in formulations, responding to industry demands for "antibiotic quality control protocols." The compound's hygroscopic nature necessitates proper storage in airtight containers at 2-8°C, as emphasized in recent WHO Good Storage Practices guidelines.

Emerging research explores dihydrostreptomycin sulfate's role in plant disease management, particularly against Erwinia amylovora in orchards. This application gains relevance amid growing interest in "sustainable agriculture solutions," with search volumes increasing 120% year-over-year. However, regulatory restrictions in the EU limit its phytopharmaceutical use, creating demand for bioequivalent alternatives – a key focus area for agrochemical R&D.

The synthesis of dihydrostreptomycin sulfate involves catalytic hydrogenation of streptomycin followed by sulfonation, with modern processes achieving >98% purity. Patent analysis reveals ongoing innovations in green chemistry approaches to reduce solvent waste, aligning with ESG (Environmental, Social, and Governance) priorities in the pharmaceutical industry. Such developments address frequent queries like "eco-friendly antibiotic production" noted in SEMrush keyword analytics.

Quality standards for CAS 5490-27-7 are defined in multiple pharmacopeias, including USP-NF and EP 10.0, with strict limits on impurities like streptomycin B (≤2.0%). Recent advancements in spectroscopic characterization using FT-IR and NMR have improved batch-to-batch consistency, crucial for meeting GMP requirements. These technical aspects respond to frequent industry searches for "antibiotic analytical methods validation."

While dihydrostreptomycin sulfate remains prohibited for human use in most jurisdictions due to potential vestibular toxicity, its veterinary applications continue to expand. Market projections indicate 4.7% CAGR growth through 2030, driven by rising livestock production in Asia-Pacific regions. This correlates with increased searches for "animal health market trends" and "veterinary antibiotic guidelines" across professional networks.

Environmental fate studies show dihydrostreptomycin sulfate undergoes biodegradation within 28-35 days in soil under aerobic conditions, addressing concerns about "antibiotic persistence in ecosystems." Such data informs regulatory decisions and responds to public queries about "livestock antibiotic environmental impact," which peaks at 8,000+ monthly searches during policy review periods.

In formulation science, liposomal encapsulation of dihydrostreptomycin sulfate shows promise for targeted delivery, reducing dosage requirements by up to 60%. This innovation aligns with the "One Health" initiative's call for smarter antibiotic use, a concept generating 12,000+ scholarly mentions annually. Such advanced delivery systems also answer frequent PubMed searches for "nanocarrier antibiotic technologies."